Cas no 2172497-08-2 (5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172497-08-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6307277
• PubChem ID: 165779915
• Update Time: 2025-06-07

5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594566
• 2172497-08-2

• Inchi： 1S/C9H15N3O2/c1-3-9-8(6-13)10-11-12(9)5-4-7(2)14/h6-7,14H,3-5H2,1-2H3
• InChI Key： ARYGEWUPBHMSRI-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(C=O)N=N1)CC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172497-08-2)

5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2172497-08-2, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological properties. The presence of an aldehyde group and a hydroxybutyl substituent adds to its chemical versatility and reactivity.

The synthesis of 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method for constructing 1,2,3-triazoles. This reaction is highly regioselective and can be performed under mild conditions, making it an attractive route for the preparation of this compound. The aldehyde functionality can be introduced through various synthetic strategies, such as the oxidation of an alcohol or the reduction of a carboxylic acid.

In recent studies, 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising biological activities. One notable application is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Beyond its antiproliferative properties, 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its potential as an antimicrobial agent. Studies have shown that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains.

The hydroxybutyl substituent in 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde plays a crucial role in modulating its biological activity. The hydroxyl group can form hydrogen bonds with target proteins or enzymes, enhancing the compound's binding affinity and selectivity. Additionally, the presence of this functional group can improve the solubility and bioavailability of the compound, which is essential for its therapeutic applications.

In terms of chemical reactivity, the aldehyde group in 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde provides numerous opportunities for further functionalization. For example, it can undergo condensation reactions with amines to form imines or hydrazones, which can be useful intermediates in the synthesis of more complex molecules. The aldehyde group can also be reduced to an alcohol or oxidized to a carboxylic acid, depending on the desired outcome.

The stability and reactivity of 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde make it an attractive scaffold for drug discovery and development. Its unique combination of structural features and biological activities has led to its exploration in various therapeutic areas. Ongoing research aims to optimize its pharmacological properties through structure–activity relationship (SAR) studies and rational drug design approaches.

In conclusion, 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172497-08-2) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural characteristics and diverse biological activities make it a valuable target for further investigation and application in various fields of research.